Cas no 2126179-12-0 (2-cyanobicyclo[2.2.2]octane-2-carboxylic acid)

• Product Name: 2-cyanobicyclo[2.2.2]octane-2-carboxylic acid
• CAS No: 2126179-12-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 4639514
• Update Time: 2025-08-03

2-cyanobicyclo[2.2.2]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2-carboxylic acid, 2-cyano-
• 2-cyanobicyclo[2.2.2]octane-2-carboxylic acid

• Inchi： 1S/C10H13NO2/c11-6-10(9(12)13)5-7-1-3-8(10)4-2-7/h7-8H,1-5H2,(H,12,13)
• InChI Key： ULXPHEADJMDPAK-UHFFFAOYSA-N
• SMILES： C12CCC(CC1)CC2(C#N)C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-cyanobicyclo[2.2.2]octane-2-carboxylic acid

Exploring the Properties and Applications of 2-Cyanobicyclo[2.2.2]octane-2-carboxylic acid (CAS No. 2126179-12-0)

2-Cyanobicyclo[2.2.2]octane-2-carboxylic acid (CAS No. 2126179-12-0) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a rigid bicyclo[2.2.2]octane scaffold, which provides exceptional stability and stereochemical control, making it valuable for drug design and specialty chemical applications. The presence of both cyano (-CN) and carboxylic acid (-COOH) functional groups offers versatile reactivity, enabling its use as a building block in organic synthesis.

In recent years, researchers have explored the potential of 2-cyanobicyclo[2.2.2]octane derivatives in addressing challenges related to drug delivery and bioavailability. The compound's rigid structure mimics natural product frameworks, which is particularly relevant given the growing interest in bioactive small molecules and fragment-based drug discovery. Its high three-dimensionality aligns with current trends favoring "escape from flatland" in medicinal chemistry, a hot topic in AI-driven drug design discussions.

The synthetic utility of CAS 2126179-12-0 extends beyond pharmaceuticals. Materials scientists have investigated its incorporation into advanced polymer systems, where the bicyclic structure can impart unique mechanical properties. This application resonates with the increasing demand for high-performance materials in additive manufacturing and electronics. The compound's thermal stability and potential for hydrogen bonding interactions make it particularly interesting for developing self-assembling molecular systems.

From a chemical perspective, the steric constraints imposed by the bicyclic framework create interesting reactivity patterns that differ from linear analogues. This has led to innovative applications in asymmetric catalysis and chiral auxiliary development. The cyano group serves as a versatile handle for further functionalization, while the carboxylic acid moiety facilitates salt formation and solubility modification - crucial factors in formulation science.

Environmental considerations have also shaped recent research directions with 2-cyanobicyclo[2.2.2]octane-2-carboxylic acid. Its potential as a green chemistry intermediate stems from the possibility of developing efficient synthetic routes with minimal waste generation. This aligns with the pharmaceutical industry's focus on sustainable synthesis and atom economy, frequently searched topics in chemical databases and research forums.

Analytical characterization of CAS 2126179-12-0 presents unique opportunities due to its distinctive structural features. Advanced techniques like NMR crystallography and computational modeling have been employed to study its conformational behavior, addressing common questions about structure-property relationships in constrained systems. These studies contribute valuable data to the growing field of predictive molecular design.

The compound's potential in neuroscience research has emerged as another exciting avenue. While not itself bioactive, its derivatives show promise as blood-brain barrier permeable scaffolds, a highly searched topic in CNS drug development circles. This application leverages the molecule's optimal lipophilicity profile and resistance to metabolic degradation.

Quality control aspects of 2-cyanobicyclo[2.2.2]octane-2-carboxylic acid production have gained attention, particularly regarding chiral purity and polymorph control. These factors are critical for regulatory compliance in pharmaceutical applications and represent frequent search queries in quality by design (QbD) discussions. Modern analytical methods including HPLC-MS and XRPD have been adapted for thorough characterization.

Looking forward, the unique properties of CAS 2126179-12-0 position it as a compelling candidate for high-value chemical production and intellectual property development. Its structural novelty continues to inspire innovative applications across multiple disciplines, from medicinal chemistry to functional materials, making it a compound worth watching in the evolving landscape of specialty chemicals.